Cas no 2227881-96-9 ((2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol
• CAS No: 2227881-96-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5888727
• PubChem ID: 165677379
• Update Time: 2025-10-14

(2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol
• EN300-1743495
• 2227881-96-9

• Inchi： 1S/C13H19NO2/c1-13(2)6-5-10-7-9(11(14)8-15)3-4-12(10)16-13/h3-4,7,11,15H,5-6,8,14H2,1-2H3/t11-/m0/s1
• InChI Key： RMIDLRNEPWVPDG-NSHDSACASA-N
• SMILES： O1C2C=CC([C@H](CO)N)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol (CAS No. 2227881-96-9)

The compound (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol, identified by its CAS No. 2227881-96-9, is a chiral amino alcohol derivative with a benzopyran backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for synthesizing more complex bioactive molecules.

Recent studies highlight the growing interest in chiral building blocks like (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol, particularly in the context of asymmetric synthesis and medicinal chemistry. Researchers are exploring its utility in designing central nervous system (CNS) therapeutics, given the benzopyran scaffold's prevalence in neuroactive compounds. The 2,2-dimethyl substitution pattern further enhances its metabolic stability, a critical factor in drug candidate optimization.

From a synthetic perspective, the CAS No. 2227881-96-9 compound serves as a valuable precursor for enantioselective catalysis. Its rigid benzopyran core and stereogenic center enable the construction of optically pure derivatives, addressing the pharmaceutical industry's demand for single-enantiomer drugs. This aligns with current trends in green chemistry, where efficient chiral synthesis reduces waste and improves sustainability.

The biochemical properties of (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol have also been investigated in receptor-binding assays. Preliminary data suggest interactions with G-protein-coupled receptors (GPCRs), which are prime targets for treating conditions like neurodegenerative diseases and mood disorders. These findings position the compound as a promising scaffold for neuropharmacology research.

In analytical chemistry, the chromatographic separation of (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol enantiomers has been optimized using chiral stationary phases, reflecting advancements in quality control for chiral pharmaceuticals. This is particularly relevant given increasing regulatory emphasis on enantiomeric purity in drug development.

The compound's structure-activity relationship (SAR) studies reveal that modifications to its dihydrobenzopyran moiety can significantly alter bioavailability and target selectivity. Such insights are driving innovation in fragment-based drug design, where this molecule serves as a privileged structure for lead compound generation.

From a commercial standpoint, CAS No. 2227881-96-9 has seen rising demand in the contract research organization (CRO) sector, particularly for custom synthesis projects. Its application in developing novel therapeutic agents continues to expand, with patents emerging in areas like ion channel modulators and enzyme inhibitors.

Ongoing research explores the compound's potential in prodrug formulations, leveraging its amino alcohol functionality for improved drug delivery. This addresses contemporary challenges in pharmacokinetics and patient compliance, particularly for chronic conditions requiring sustained medication.

In summary, (2R)-2-amino-2-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-ol represents a multifaceted chemical entity with broad relevance across drug discovery, chiral technology, and biochemical research. Its continued investigation promises to yield valuable insights for next-generation therapeutic development.